Cas no 77493-04-0 (2-(1,2,4-benzotriazin-3-yl)acetamide)
77493-04-0 structure
Product Name:2-(1,2,4-benzotriazin-3-yl)acetamide
CAS No:77493-04-0
MF:C9H8N4O
MW:188.186020851135
CID:1785290
PubChem ID:53671
Update Time:2025-04-21
2-(1,2,4-benzotriazin-3-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(1,2,4-benzotriazin-3-yl)acetamide
- 1,2,4-Benzotriazin-3-ylessigsaeureamid
- 2-benzo[e]1,2,4-triazin-3-ylacetamide
- ZINC01853863
- AC1L1FDC
- 1,2,4-BENZOTRIAZINE-3-ACETAMIDE
- BRN 5739034
- LS-41504
- ST51036126
- 1,2,4-Benzotriazin-3-ylessigsaeureamid; 2-benzo[e]1,2,4-triazin-3-ylacetamide; ZINC01853863; AC1L1FDC; 1,2,4-BENZOTRIAZINE-3-ACETAMIDE; BRN 5739034; LS-41504; ST51036126;
- 2-(1,2,4-Benzotriazin-3-yl)ethanimidic acid
- AKOS024385457
- DTXSID80998678
- 77493-04-0
-
- Inchi: 1S/C9H8N4O/c10-8(14)5-9-11-6-3-1-2-4-7(6)12-13-9/h1-4H,5H2,(H2,10,14)
- InChI Key: QETXMGDPXHAZDG-UHFFFAOYSA-N
- SMILES: O=C(CC1=NN=C2C=CC=CC2=N1)N
Computed Properties
- Exact Mass: 188.06994
- Monoisotopic Mass: 188.06981089g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 81.8Ų
Experimental Properties
- PSA: 81.76
2-(1,2,4-benzotriazin-3-yl)acetamide Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
77493-04-0 (2-(1,2,4-benzotriazin-3-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk